Cas no 49835-53-2 (4-oxo-4-(pyridin-4-yl)butanenitrile)

4-oxo-4-(pyridin-4-yl)butanenitrile is a versatile organic compound with a pyridine ring and a nitrile functional group. It exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. The presence of the oxo group and pyridine ring provides a reactive platform for further transformations, enabling the synthesis of complex organic molecules. This compound is highly valued for its structural diversity and potential in pharmaceutical and agrochemical research.

4-oxo-4-(pyridin-4-yl)butanenitrile structure

49835-53-2 structure

Product Name:4-oxo-4-(pyridin-4-yl)butanenitrile

CAS No:49835-53-2

MF:C₉H₈N₂O

MW:160.17262172699

CID:332354

PubChem ID:314898

Update Time:2025-10-16

4-oxo-4-(pyridin-4-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinebutanenitrile,g-oxo-
- 4-oxo-4-pyridin-4-ylbutanenitrile
- 4-oxo-4-(pyridin-4-yl)butanenitrile
- 4-oxo-4-(4-pyridinyl)butanenitrile
- DTXSID50311012
- NSC235200
- EN300-1261872
- NSC-235200
- Z440602734
- 49835-53-2
- SCHEMBL11088722
- AKOS009623858
- UTISRGMYIPHHBR-UHFFFAOYSA-N
- Inchi： 1S/C9H8N2O/c10-5-1-2-9(12)8-3-6-11-7-4-8/h3-4,6-7H,1-2H2
- InChI Key： UTISRGMYIPHHBR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN=CC=1)CCC#N

Computed Properties

Exact Mass: 160.064
Monoisotopic Mass: 160.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 53.8Å²

Experimental Properties

Density: 1.139
Boiling Point: 361.7°C at 760 mmHg
Flash Point: 172.5°C
Refractive Index: 1.531
PSA: 53.75000
LogP: 1.56808

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Enamine	EN300-1261872-0.05g	4-oxo-4-(pyridin-4-yl)butanenitrile	49835-53-2	95%	0.05g	$174.0	2023-07-06
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Enamine	EN300-1261872-10.0g	4-oxo-4-(pyridin-4-yl)butanenitrile	49835-53-2	95%	10.0g	$3191.0	2023-07-06
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